Cas no 12793-14-5 (Niobocene dichloride)

Niobocene dichloride structure
Niobocene dichloride structure
Product Name:Niobocene dichloride
CAS No:12793-14-5
MF:C10H10Cl2Nb
MW:293.998780727386
CID:48961
PubChem ID:24855779
Update Time:2025-04-18

Niobocene dichloride Chemical and Physical Properties

Names and Identifiers

    • Niobocene dichloride
    • Bis(cyclopentadienyl)niobium(IV) dichloride
    • BIS(CYCLOPENTADIENYL)NIOBIUM DICHLORIDE
    • cyclopentane-1,2,3,4,5-pentayl - dichloroniobium (2:1)
    • DI(CYCLOPENTADIENYL)NIOBIUM DICHLORIDE
    • dichlorobis(eta(sup5)-2,4-cyclopentadien-1-yl)-niobiu
    • Dichlorodicyclopentadienylniobium
    • Dichloroniobocene
    • Niobium, bis(eta5-cyclopentadienyl) dichloride
    • Niobium, dichlorobis(eta5-2,4-cyclopentadien-1-yl)-
    • NIOBIUM(III) CHLORIDE 1 2-DIMETHOXY- &
    • di(cyclopentadienyl)niobium(iv) dichloride
    • Niobocene dichloride,95%
    • Bis(cyclopentadienyl)niobium(IV) dichloride, 95%
    • 12793-14-5
    • MDL: MFCD00009949
    • Inchi: 1S/2C5H5.2ClH.Nb/c2*1-2-4-5-3-1;;;/h2*1-5H;2*1H;/q;;;;+2/p-2
    • InChI Key: CYMWZQTUXXEBCR-UHFFFAOYSA-L
    • SMILES: [Nb](Cl)Cl.[CH]1[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1 |^1:3,4,5,6,7,8,9,10,11,12|

Computed Properties

  • Exact Mass: 292.92200
  • Monoisotopic Mass: 292.92233g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 87.9
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -6
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Not available
  • PSA: 0.00000
  • LogP: 3.42200
  • Solubility: Not available

Niobocene dichloride Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • FLUKA BRAND F CODES:10-21
  • RTECS:QU0400000
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S36
  • Risk Phrases:R36/37/38

Niobocene dichloride Customs Data

  • HS CODE:2903890090
  • Customs Data:

    China Customs Code:

    2903890090

    Overview:

    2903890090. Other naphthenic hydrocarbons\Halogenated derivatives of cycloalkenes or cycloterpene alkenes. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903890090. halogenated derivatives of cyclanic, cyclenic or cyclotherpenic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Niobocene dichloride Pricemore >>

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Niobocene dichloride Production Method

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